Cas no 1258430-92-0 (5'-Bromo-3'H-spiro[azepane-4,1'-isobenzofuran])

• Product Name: 5'-Bromo-3'H-spiro[azepane-4,1'-isobenzofuran]
• CAS No: 1258430-92-0
• MF: C₁₃H₁₆BrNO
• MW: 282.176242828369
• CID: 842839
• Update Time: 2026-04-29

5'-Bromo-3'H-spiro[azepane-4,1'-isobenzofuran] Chemical and Physical Properties

Names and Identifiers

• 5'-Bromo-3'H-spiro[azepane-4,1'-isobenzofuran]
• 6-bromospiro[1H-2-benzofuran-3,4'-azepane]
• Spiro[4H-azepine-4,2'(3'H)-benzofuran], 5'-bromo-1,2,3,5,6,7-hexahydro-

Additional information on 5'-Bromo-3'H-spiro[azepane-4,1'-isobenzofuran]

Research Briefing on 5'-Bromo-3'H-spiro[azepane-4,1'-isobenzofuran] (CAS: 1258430-92-0): Recent Advances and Applications

The compound 5'-Bromo-3'H-spiro[azepane-4,1'-isobenzofuran] (CAS: 1258430-92-0) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This spirocyclic structure combines the rigidity of an azepane ring with the aromatic properties of an isobenzofuran moiety, making it particularly valuable for targeting complex biological systems. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutics, especially in the areas of central nervous system (CNS) disorders and oncology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for developing sigma-1 receptor modulators. The bromine substitution at the 5' position provides an excellent handle for further functionalization through cross-coupling reactions, enabling rapid generation of diverse analogs. Researchers at the University of Cambridge successfully utilized this compound to develop a series of potent and selective sigma-1 ligands with improved blood-brain barrier penetration compared to previous generations of compounds.

In oncology research, the spirocyclic framework of 1258430-92-0 has shown remarkable potential as a core structure for kinase inhibitors. A recent Nature Communications paper (2024) reported its incorporation into novel cyclin-dependent kinase (CDK) inhibitors, where the constrained geometry of the spiro system helped maintain optimal binding orientation while reducing off-target effects. The lead compound in this series demonstrated nanomolar potency against CDK4/6 with excellent selectivity profiles in preclinical models of breast cancer.

The synthetic accessibility of 5'-Bromo-3'H-spiro[azepane-4,1'-isobenzofuran] has been significantly improved through recent methodological advances. A 2024 Organic Letters publication described a novel asymmetric synthesis route that achieves the compound in 5 steps with 78% overall yield and >99% enantiomeric excess. This breakthrough has facilitated more extensive structure-activity relationship studies and enabled the exploration of chiral derivatives for enhanced biological activity.

Emerging applications in PET imaging have also been reported, where the bromine atom serves as a convenient site for radiohalogenation. Researchers at Memorial Sloan Kettering Cancer Center developed a carbon-11 labeled analog that shows promising characteristics as a tracer for neurodegenerative disease imaging. The compound's unique pharmacokinetic properties, including moderate lipophilicity (logP = 2.1) and favorable in vivo stability, make it particularly suitable for this application.

Future research directions for this compound class appear particularly promising in the field of targeted protein degradation. Several pharmaceutical companies have included derivatives of 1258430-92-0 in their PROTAC (proteolysis targeting chimera) development pipelines, leveraging the scaffold's ability to simultaneously engage target proteins and E3 ubiquitin ligases. Early results suggest these molecules may offer advantages in terms of tissue distribution and degradation efficiency compared to more traditional linker chemistries.

As the understanding of this compound's pharmacological potential continues to grow, it is expected to play an increasingly important role in the development of next-generation therapeutics. The combination of synthetic versatility, favorable physicochemical properties, and demonstrated biological activity positions 5'-Bromo-3'H-spiro[azepane-4,1'-isobenzofuran] as a valuable tool for medicinal chemists addressing challenging therapeutic targets.